N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide

• IUPAC Name: N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxyphenyl)sulfonylpropanamide
• InChI: InChI=1S/C20H19N3O7S/c1-27-14-3-5-15(6-4-14)31(25,26)11-8-18(24)21-20-23-22-19(30-20)13-2-7-16-17(12-13)29-10-9-28-16/h2-7,12H,8-11H2,1H3,(H,21,23,24)
• InChI Key: KRGSZFJJMCHENK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=NN=C(O2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H19N3O7S
• Molecular Weight: 445.4 g/mol
• CAS No.: 942006-70-4

Description

N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide is a useful research compound. Its molecular formula is C20H19N3O7S and its molecular weight is 445.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Quinazoline Derivatives

This study explored the pharmacological and structure–activity relationships of a series of N-substituted quinazoline derivatives, which share structural similarities with the compound . The synthesized compounds were evaluated for their diuretic, antihypertensive, and anti-diabetic potential in rats. The compound "N-[7-chloro-2-(4-methoxyphenyl)-4-oxoquinazolin-3(4H)-yl]-4 nitrobenzenesulfonamide" exhibited potent activity, suggesting the importance of sulfonyl and methoxyphenyl groups in biological activity (Rahman et al., 2014).

Antimicrobial and Enzyme Inhibition Activities

Research on benzodioxane derivatives with sulfonamide moieties investigated their antibacterial potential. The synthesis involved reacting N-2,3-dihydrobenzo[1,4]dioxin-6-amine with various sulfonyl chlorides, yielding compounds that exhibited potent therapeutic potential against various bacterial strains. This indicates the significant role of the benzodioxane and sulfonamide groups in antimicrobial activity (Abbasi et al., 2016).

Enzyme Inhibitory Potential of Sulfonamides with Benzodioxane

Another study focused on the enzyme inhibitory potential of new sulfonamides incorporating benzodioxane and acetamide moieties. These compounds were evaluated for their inhibitory activities against α-glucosidase and acetylcholinesterase (AChE). Most compounds showed substantial activity against yeast α-glucosidase and weak activity against AChE, highlighting the therapeutic potential of benzodioxane-sulfonamide structures (Abbasi et al., 2019).